molecular formula C13H15NO2 B3338504 2-(1,3-Dioxan-2-ylethyl)benzonitrile CAS No. 951890-27-0

2-(1,3-Dioxan-2-ylethyl)benzonitrile

Cat. No. B3338504
CAS RN: 951890-27-0
M. Wt: 217.26 g/mol
InChI Key: SKWZKIVVJBJSMF-UHFFFAOYSA-N
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Description

“2-(1,3-Dioxan-2-ylethyl)benzonitrile” is a chemical compound with the molecular formula C13H15NO2 . It has a molecular weight of 217.27 . The compound is a yellow oil in its physical form .


Molecular Structure Analysis

The InChI code for “2-(1,3-Dioxan-2-ylethyl)benzonitrile” is 1S/C13H15NO2/c14-10-12-5-2-1-4-11(12)6-7-13-15-8-3-9-16-13/h1-2,4-5,13H,3,6-9H2 . This code provides a detailed description of the molecule’s structure and stereochemistry.


Physical And Chemical Properties Analysis

“2-(1,3-Dioxan-2-ylethyl)benzonitrile” is a yellow oil . Other physical and chemical properties such as melting point, boiling point, density, and vapor pressure are not specified in the retrieved data.

Scientific Research Applications

Meta Photocycloaddition

  • Photocycloadditions of Benzonitrile and Anisole: The meta photocycloadditions of benzonitrile and anisole to 1,3-dioxol-2-one have been observed to yield two major products. This research could suggest polar species development along the reaction pathway (Osselton et al., 1985).

Molecular Motion in Liquids

  • Rotational and Vibrational Relaxation: The rotational‐vibrational relaxation of benzonitrile in various liquids and solutions, including dioxane, has been investigated. This research highlights the effects of intermolecular forces on molecular motion in these substances (Rothschild, 1972).

Spectral Properties and Synthesis Characterization

  • Study on Spectral Properties of Benzonitrile Compounds: Research involving the synthesis and characterization of specific benzonitrile compounds, including an investigation of their spectral properties in different solvents such as dioxane, has been conducted. This study offers insights into solvent effects on benzonitrile derivatives (Yılmaz, 2017).

Organic Synthesis in Aqueous Solution

  • Liposome-Assisted Organic Synthesis: The use of liposome membranes as a platform for synthesizing hydrophobic compounds in water has been explored. This includes reactions involving benzonitrile oxide, with increased reaction rates observed in certain conditions, such as in the presence of 1,4-dioxane (Iwasaki et al., 2015).

Cycloaddition Reactions

  • Cycloaddition Reactions Involving Benzonitrile Derivatives: Research on 1,4,2-dithiazole-5-thiones has shown their potential to act in cycloaddition reactions with benzonitrile derivatives. These studies contribute to understanding the reactivity and applications of benzonitrile in organic synthesis (Greig et al., 1985).

Lactonization and Synthesis of Benzoates

  • Synthesis of Isobenzofuran-1(3H)-ones: The synthesis and lactonization of tert-butyl 2-(1,3-dioxan-2-yl)benzoates have been investigated, highlighting the utility of 1,3-dioxan derivatives in the preparation of specific organic compounds (Kobayashi & Kuroda, 2014).

Fluorescence Assay for Membrane Asymmetry

  • Use in Fluorescence Assays: Benzonitrile derivatives, specifically NBD-labeled lipids, have been used in fluorescence assays to examine membrane asymmetry and lipid transport in biological systems (McIntyre & Sleight, 1991).

properties

IUPAC Name

2-[2-(1,3-dioxan-2-yl)ethyl]benzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15NO2/c14-10-12-5-2-1-4-11(12)6-7-13-15-8-3-9-16-13/h1-2,4-5,13H,3,6-9H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SKWZKIVVJBJSMF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC(OC1)CCC2=CC=CC=C2C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401273608
Record name 2-[2-(1,3-Dioxan-2-yl)ethyl]benzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401273608
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

217.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1,3-Dioxan-2-ylethyl)benzonitrile

CAS RN

951890-27-0
Record name 2-[2-(1,3-Dioxan-2-yl)ethyl]benzonitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=951890-27-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-[2-(1,3-Dioxan-2-yl)ethyl]benzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401273608
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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